Cas no 856437-58-6 (N-(1-methyl-4-piperidinyl)glycine)

• Product Name: N-(1-methyl-4-piperidinyl)glycine
• CAS No: 856437-58-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 717551
• PubChem ID: 3157474
• Update Time: 2025-10-18

N-(1-methyl-4-piperidinyl)glycine Chemical and Physical Properties

Names and Identifiers

• 2-((1-Methylpiperidin-4-yl)amino)acetic acid
• (1-Methyl-piperidin-4-ylamino)-acetic acid
• 2-[(1-methylpiperidin-4-yl)amino]acetic acid
• Glycine,N-(1-methyl-4-piperidinyl)-
• N-(1-methylpiperidin-4-yl)glycine(SALTDATA: 2HCl)
• CHEMBRDG-BB 4006135
• TIMTEC-BB SBB010544
• [(1-methylpiperidin-4-yl)amino]acetic acid dihydrochloride
• Albb-006846
• N-(1-methylpiperidin-4-yl)glycine 2HCl
• N-(1-Methyl-4-piperidinyl)glycine
• 856437-58-6
• 2-((1-Methylpiperidin-4-yl)amino)aceticacid
• N-(1-methylpiperidin-4-yl)glycine
• DTXSID60390131
• STK504163
• [(1-methylpiperidin-4-yl)amino]acetic acid
• AKOS000264985
• SCHEMBL13621152
• N-(1-methyl-4-piperidinyl)glycine

• MDL： MFCD06010511
• Inchi： 1S/C8H16N2O2/c1-10-4-2-7(3-5-10)9-6-8(11)12/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： IGLKNWNXIUIHEG-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1CCN(C)CC1

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.13
• PSA: 52.57000
• LogP: 0.08360

N-(1-methyl-4-piperidinyl)glycine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT